Cas no 2143186-20-1 (1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2143186-20-1
• MF: C₇H₇N₅O
• MW: 177.163379907608
• CID: 6482228
• PubChem ID: 165520221
• Update Time: 2025-10-28

1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde
• EN300-1292506
• 2143186-20-1

• Inchi： 1S/C7H7N5O/c1-11-7(6(3-13)2-9-11)12-5-8-4-10-12/h2-5H,1H3
• InChI Key： MLIQPXOQPLQRDF-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1N1C=NC=N1

Computed Properties

• Exact Mass: 177.06505986g/mol
• Monoisotopic Mass: 177.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.6Ų

Additional information on 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS: 2143186-20-1)

1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS: 2143186-20-1) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique triazole-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde to enhance its bioactivity and reduce potential side effects. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic route that improves the yield and purity of the compound, making it more feasible for large-scale production. The study also highlighted the compound's ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have explored the anticancer potential of 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde. A preclinical study demonstrated its efficacy in inducing apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's ability to modulate key signaling pathways, such as the PI3K/AKT/mTOR axis, has been identified as a possible mechanism underlying its anticancer effects. These findings were corroborated by in vivo experiments, where the compound showed significant tumor growth inhibition with minimal toxicity.

Another noteworthy development is the exploration of the compound's antimicrobial activity. Researchers have identified its potential as a broad-spectrum antimicrobial agent, effective against both Gram-positive and Gram-negative bacteria. A recent study in Antimicrobial Agents and Chemotherapy (2024) revealed that 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde disrupts bacterial cell wall synthesis, a mechanism distinct from many existing antibiotics. This discovery opens new avenues for addressing the growing issue of antibiotic resistance.

Despite these promising findings, challenges remain in the clinical translation of 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural optimization and formulation development to overcome these hurdles. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the compound's transition from bench to bedside.

In conclusion, 1-methyl-5-(1H-1,2,4-triazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS: 2143186-20-1) represents a versatile and promising scaffold in medicinal chemistry. Its diverse pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a valuable candidate for drug development. Future research should prioritize translational studies to fully realize its therapeutic potential.